3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-carbaldehyde

• IUPAC Name: 3,3-dimethyl-2H-1-benzofuran-6-carbaldehyde
• InChI: InChI=1S/C11H12O2/c1-11(2)7-13-10-5-8(6-12)3-4-9(10)11/h3-6H,7H2,1-2H3
• InChI Key: KYLNIQHNJUDJEI-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C1C=CC(=C2)C=O)C
• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• CAS RN: 1440961-37-4

Description

3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-carbaldehyde is a type of benzofuran compound. Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae.

Synthesis Analysis

Benzofuran compounds can be synthesized through various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves the construction of a benzofuran ring through proton quantum tunneling. Other methods include the use of palladium nanoparticles to catalyze a one-pot synthesis of various benzofurans via Sonogashira cross-coupling reactions.

Mechanism of Action

Target of Action

Benzofuran compounds, which this molecule is a derivative of, have been shown to have a wide range of biological and pharmacological activities . They have been used to design and develop new potential therapeutic agents .

Mode of Action

Benzofuran derivatives have been found to exhibit various biological activities including anti-tumor, antibacterial, anti-oxidative, anti-ad, anti-parasitic, anti-acetylcholine, and anti-inflammatory activities . The exact mechanism of interaction with their targets can vary depending on the specific derivative and target.

Biochemical Pathways

Benzofuran derivatives have been found to affect a variety of biochemical pathways due to their diverse pharmacological activities . For example, some benzofuran derivatives have been found to exhibit potent anti-amyloid aggregation activity, which can provide an alternative treatment for Alzheimer’s disease .

Pharmacokinetics

Some benzofuran derivatives have been found to be orally active and blood-brain barrier permeable , which suggests that they have good bioavailability.

Result of Action

Benzofuran derivatives have been found to exhibit a wide range of biological activities, which suggests that they can have diverse molecular and cellular effects .

Action Environment

Some benzofuran derivatives have been found to be efficient over a large range of polymers and small molecule derivatives, commercially available, soluble in established processing solvents and generally considered to be air stable .

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-carbaldehyde for lab experiments is its high purity and yield when synthesized using the Pictet-Spengler reaction. This compound is also relatively stable and can be stored for long periods of time without degradation. However, one limitation of this compound is its relatively high cost compared to other compounds that have similar properties.

Future Directions

There are several potential future directions for research on 3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-carbaldehyde. One area of interest is the development of new drugs based on the structure of this compound. This compound has been found to have potent neuroprotective and anti-inflammatory properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the development of new methods for synthesizing this compound that are more cost-effective and environmentally friendly. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Scientific Research Applications

3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-carbaldehyde has been found to have a range of applications in scientific research. One of the most promising applications of this compound is in the field of neuroscience, where it has been found to have potent neuroprotective effects. This compound has also been found to have anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs.

Biochemical Analysis

Biochemical Properties

3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-carbaldehyde plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been observed to inhibit certain oxidase enzymes, thereby affecting oxidative stress responses in cells . Additionally, this compound can bind to specific protein receptors, modulating signal transduction pathways and altering cellular responses.

Cellular Effects

The effects of this compound on cells are profound. It impacts cell signaling pathways, particularly those involved in apoptosis and cell proliferation. Studies have shown that this compound can induce apoptosis in cancer cells by activating caspase enzymes and disrupting mitochondrial function . Furthermore, it influences gene expression by modulating transcription factors, leading to changes in cellular metabolism and growth.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to active sites of enzymes, inhibiting their catalytic activity. This inhibition can lead to a decrease in the production of reactive oxygen species, thereby reducing oxidative damage in cells . Additionally, the compound can activate or inhibit transcription factors, resulting in altered gene expression patterns that affect cell survival and proliferation.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is relatively stable under standard conditions but can degrade under extreme pH or temperature . Long-term studies have shown that prolonged exposure to this compound can lead to sustained changes in cellular function, including persistent alterations in gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with dosage in animal models. At low doses, it exhibits therapeutic effects such as anti-inflammatory and anti-tumor activities . At higher doses, it can cause toxic effects, including liver damage and oxidative stress. Threshold effects have been observed, where a specific dosage range is required to achieve the desired therapeutic outcome without adverse effects.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized by liver enzymes, including cytochrome P450 oxidases, which convert it into various metabolites . These metabolites can further interact with cellular components, influencing metabolic flux and altering the levels of key metabolites involved in energy production and biosynthesis.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. It can accumulate in certain tissues, such as the liver and kidneys, where it exerts its biological effects . The compound’s distribution is influenced by its lipophilicity, allowing it to cross cell membranes and reach intracellular targets.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity. It is primarily localized in the cytoplasm and mitochondria, where it interacts with enzymes and other biomolecules . Post-translational modifications, such as phosphorylation, can affect its localization and function, directing it to specific cellular compartments and influencing its biological activity.